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Compound of Interest

Compound Name: 2-Methoxytetrahydropyran

Cat. No.: B1197970 Get Quote

An In-depth Technical Guide to 2-
Methoxytetrahydropyran
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2-Methoxytetrahydropyran (CAS

6581-66-4), a versatile chemical intermediate utilized in a variety of synthetic applications,

including pharmaceuticals, agrochemicals, and materials science.[1] Its structure, featuring a

tetrahydropyran ring with a methoxy group at the 2-position, imparts unique reactivity, making it

a valuable building block in organic chemistry.[1]

Core Identification and Molecular Structure
2-Methoxytetrahydropyran is a cyclic ether with the systematic IUPAC name 2-

methoxyoxane.[2]

CAS Number: 6581-66-4[1][2][3][4][5][6]

Molecular Formula: C₆H₁₂O₂[2][3][4][5][6]

Molecular Weight: 116.16 g/mol [3][4][5][6][7]

SMILES: COC1CCCCO1[2][6]
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InChI Key: XTDKZSUYCXHXJM-UHFFFAOYSA-N[2][6]

The molecule consists of a six-membered saturated ring containing one oxygen atom (a

tetrahydropyran ring), substituted with a methoxy group (-OCH₃) at the carbon atom adjacent to

the ring oxygen.

Physicochemical and Spectroscopic Data
The following table summarizes the key quantitative data for 2-Methoxytetrahydropyran,

facilitating easy reference and comparison for experimental planning.

Property Value Reference(s)

Appearance Colorless to light yellow liquid [1][5][8]

Boiling Point 128-129 °C (at 760 mm Hg) [1][3][5][6]

Density 0.963 g/mL at 25 °C [3][5][6]

Refractive Index (n²⁰/D) 1.425 [3][5][6]

Flash Point 25 °C (77 °F) - closed cup [5][6]

Purity Typically ≥98% [1]

Experimental Protocols
A common and efficient method for the synthesis of 2-Methoxytetrahydropyran involves the

acid-catalyzed addition of methanol to 2,3-dihydropyran.[5]

Synthesis of 2-Methoxytetrahydropyran from 2,3-Dihydropyran[5]

Materials:

2,3-Dihydropyran (84.0 g, 1.0 mole)

Methanol (32.0 g, 1.0 mole)

Concentrated Hydrochloric Acid (1 mL)
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Sodium Hydroxide pellets

Procedure:

To a flask equipped with a magnetic stirrer, add 84.0 g (1.0 mole) of 2,3-dihydropyran.

Add 1 mL of concentrated hydrochloric acid to the flask.

Slowly add 32.0 g (1.0 mole) of methanol to the stirred mixture. The reaction is

exothermic, so the addition rate should be controlled to maintain a safe temperature.

Continue stirring the reaction mixture for 3 hours at room temperature.

After the reaction is complete, add a few pellets of sodium hydroxide to neutralize the acid

and make the mixture basic.

The product can be purified directly by distillation of the mixture.

Collect the fraction boiling at approximately 125 °C (at 760 mm Hg).

Expected Yield: 98.6 g (85%)

Reaction Workflow Visualization
The synthesis of 2-Methoxytetrahydropyran can be visualized as a straightforward two-step

process: an acid-catalyzed addition followed by a neutralization and purification step.

2,3-Dihydropyran + Methanol

Exothermic Addition
(3 hours)

HCl (catalyst)

Neutralization
(NaOH) Distillation 2-Methoxytetrahydropyran

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Methoxytetrahydropyran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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